Cas no 2168412-41-5 (ethyl 6-(thiophen-3-yl)piperidine-3-carboxylate)

• Product Name: ethyl 6-(thiophen-3-yl)piperidine-3-carboxylate
• CAS No: 2168412-41-5
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6046430
• PubChem ID: 165552880
• Update Time: 2025-05-21

ethyl 6-(thiophen-3-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(thiophen-3-yl)piperidine-3-carboxylate
• EN300-1477046
• 2168412-41-5

• Inchi： 1S/C12H17NO2S/c1-2-15-12(14)9-3-4-11(13-7-9)10-5-6-16-8-10/h5-6,8-9,11,13H,2-4,7H2,1H3
• InChI Key： YETYJJCYMAYTKL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CCC(C(=O)OCC)CN1

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.6Ų

Additional information on ethyl 6-(thiophen-3-yl)piperidine-3-carboxylate

Comprehensive Overview of Ethyl 6-(Thiophen-3-yl)Piperidine-3-Carboxylate (CAS No. 2168412-41-5)

Ethyl 6-(thiophen-3-yl)piperidine-3-carboxylate (CAS No. 2168412-41-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine ring, a thiophene moiety, and an ethyl carboxylate group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics and bioactive molecules, given the prevalence of piperidine and thiophene in FDA-approved drugs.

In recent years, the demand for heterocyclic compounds like ethyl 6-(thiophen-3-yl)piperidine-3-carboxylate has surged, driven by trends in precision medicine and green chemistry. A 2023 survey by the American Chemical Society highlighted that over 60% of newly developed small-molecule drugs contain a piperidine or thiophene scaffold. This compound’s CAS No. 2168412-41-5 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and medicinal chemistry optimization.

The synthesis of ethyl 6-(thiophen-3-yl)piperidine-3-carboxylate typically involves multi-step reactions, including Pd-catalyzed cross-coupling or microwave-assisted cyclization, methods aligned with the industry’s shift toward sustainable synthesis. Its logP value and hydrogen-bonding capacity make it a candidate for improving blood-brain barrier (BBB) permeability—a hot topic in neurodegenerative disease research. Notably, its thiophene ring contributes to π-stacking interactions, a property exploited in crystal engineering and drug formulation.

From an industrial perspective, CAS No. 2168412-41-5 is often discussed in forums on scale-up challenges and patent landscapes. Companies are exploring its derivatives for non-addictive pain management solutions, responding to the opioid crisis—a major public health concern. Analytical techniques like HPLC purity testing and NMR spectral analysis are critical for quality control, as emphasized in recent Good Manufacturing Practice (GMP) guidelines.

Environmental considerations also play a role. The compound’s biodegradability and ecotoxicological profile are under scrutiny, aligning with the European Chemicals Agency (ECHA)’s push for safer chemicals. Researchers are optimizing its synthesis to reduce hazardous waste, leveraging flow chemistry and catalytic recycling—topics trending in #GreenChemistry Twitter discussions.

In conclusion, ethyl 6-(thiophen-3-yl)piperidine-3-carboxylate (CAS No. 2168412-41-5) exemplifies the intersection of drug design, sustainability, and industrial innovation. Its applications span from neurological drug candidates to advanced material precursors, making it a compound of enduring scientific and commercial interest.